Cas no 2703781-87-5 (3-(2-Bromoethyl)-2,2-dimethylcyclobutan-1-one)

• Product Name: 3-(2-Bromoethyl)-2,2-dimethylcyclobutan-1-one
• CAS No: 2703781-87-5
• MF: C₈H₁₃BrO
• MW: 205.092221975327
• MDL: MFCD34551103
• CID: 5615629
• PubChem ID: 165946174
• Update Time: 2025-07-22

3-(2-Bromoethyl)-2,2-dimethylcyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

• 2703781-87-5
• EN300-33050987
• 3-(2-bromoethyl)-2,2-dimethylcyclobutan-1-one
• Cyclobutanone, 3-(2-bromoethyl)-2,2-dimethyl-
• 3-(2-Bromoethyl)-2,2-dimethylcyclobutan-1-one

• MDL： MFCD34551103
• Inchi： 1S/C8H13BrO/c1-8(2)6(3-4-9)5-7(8)10/h6H,3-5H2,1-2H3
• InChI Key： YJHJMUUBVOLHAY-UHFFFAOYSA-N
• SMILES： BrCCC1CC(C1(C)C)=O

Computed Properties

• Exact Mass: 204.01498g/mol
• Monoisotopic Mass: 204.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.309±0.06 g/cm3(Predicted)
• Boiling Point: 235.4±13.0 °C(Predicted)

Additional information on 3-(2-Bromoethyl)-2,2-dimethylcyclobutan-1-one

Professional Introduction to 3-(2-Bromoethyl)-2,2-dimethylcyclobutan-1-one (CAS No. 2703781-87-5)

3-(2-Bromoethyl)-2,2-dimethylcyclobutan-1-one, identified by its Chemical Abstracts Service (CAS) number 2703781-87-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclobutane derivatives, characterized by its unique structural framework and functional groups, which make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-(2-Bromoethyl)-2,2-dimethylcyclobutan-1-one consists of a cyclobutane ring substituted with two methyl groups at the 2-position and a bromoethyl group at the 3-position. This arrangement imparts distinct reactivity and potential applications in drug development. The presence of the bromoethyl group provides a handle for further functionalization, enabling the synthesis of more complex molecules through nucleophilic substitution reactions.

In recent years, there has been growing interest in exploring the pharmacological properties of cyclobutane derivatives due to their ability to modulate biological pathways effectively. The structural rigidity of the cyclobutane ring enhances binding affinity to biological targets, making these compounds promising candidates for therapeutic intervention. Specifically, 3-(2-Bromoethyl)-2,2-dimethylcyclobutan-1-one has been investigated for its potential role in developing novel treatments for neurological disorders, cancer, and infectious diseases.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural features to design molecules with enhanced pharmacokinetic properties and reduced toxicity. For instance, studies have demonstrated that derivatives of 3-(2-Bromoethyl)-2,2-dimethylcyclobutan-1-one can interact with specific enzymes and receptors involved in disease mechanisms. This has led to the identification of several lead compounds that are currently undergoing preclinical evaluation.

The bromoethyl substituent on the cyclobutane ring is particularly noteworthy, as it allows for diverse chemical modifications. This functionality can be exploited to introduce various pharmacophores, thereby tailoring the compound’s biological activity. For example, alkylation or arylation reactions can be performed to generate novel analogs with improved efficacy and selectivity. Such modifications are crucial in optimizing drug candidates for clinical use.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 3-(2-Bromoethyl)-2,2-dimethylcyclobutan-1-one. Molecular modeling techniques have been employed to predict binding affinities and optimize molecular interactions with biological targets. These simulations have provided valuable insights into the structural requirements for effective drug design, guiding experimental efforts in a more targeted manner.

In addition to its synthetic utility, 3-(2-Bromoethyl)-2,2-dimethylcyclobutan-1-one has been explored in the context of material science and polymer chemistry. Its unique structural features make it a candidate for developing novel polymers with tailored properties. These materials could find applications in coatings, adhesives, and other industrial formulations where specific chemical characteristics are desired.

The pharmaceutical industry has shown particular interest in harnessing the potential of cyclobutane derivatives due to their favorable pharmacokinetic profiles. The rigid structure of these compounds often leads to improved oral bioavailability and longer half-lives, which are critical factors in drug development. 3-(2-Bromoethyl)-2,2-dimethylcyclobutan-1-one, with its well-defined reactivity patterns, fits well within this framework and continues to be a subject of intense research.

Ongoing studies are focused on elucidating the mechanisms by which derivatives of this compound exert their biological effects. By understanding these pathways at a molecular level, researchers can design more effective therapeutic agents with minimal side effects. The bromoethyl group remains a key feature in these investigations, as it provides a versatile platform for further chemical exploration.

The synthesis of 3-(2-Bromoethyl)-2,2-dimethylcyclobutan-1-one involves multi-step organic transformations that highlight its synthetic versatility. Advanced synthetic methodologies have been developed to achieve high yields and purity levels required for pharmaceutical applications. These techniques include palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, which are essential for constructing complex molecular architectures efficiently.

In conclusion, 3-(2-Bromoethyl)-2,2-dimethylcyclobutan-1-one (CAS No. 2703781-87-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for drug discovery and material science applications. As research continues to uncover new therapeutic possibilities, this compound is poised to play an increasingly important role in developing next-generation medicines.